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Compound of Interest

Compound Name: 10-Methoxycarbamazepine

Cat. No.: B195698 Get Quote

An In-depth Technical Guide to 10-Methoxycarbamazepine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 10-Methoxycarbamazepine, an

important intermediate and impurity in the synthesis of the anticonvulsant drug Oxcarbazepine.

This document details its chemical identifiers, physicochemical properties, and a detailed

experimental protocol for its synthesis. Additionally, logical workflows are illustrated using

diagrams for enhanced clarity.

Chemical Identifiers
10-Methoxycarbamazepine, also known as 10-methoxy-5H-dibenzo[b,f]azepine-5-

carboxamide, is a key chemical entity in pharmaceutical synthesis.[1][2] Its unique structure is

precisely defined by standardized chemical identifiers.

Identifier Value

InChI Key PIZOFBKQWNPKDK-UHFFFAOYSA-N[2][3][4]

SMILES String
COC1=CC2=CC=CC=C2N(C3=CC=CC=C31)C

(=O)N[2][3]

CAS Number 28721-09-7[1][3][4]
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Physicochemical and Analytical Data
The physical and chemical properties of 10-Methoxycarbamazepine are crucial for its

handling, characterization, and application in synthetic chemistry.

Property Value Source

Molecular Formula C₁₆H₁₄N₂O₂ [1][3]

Molecular Weight 266.29 g/mol [2][4][5][6]

Appearance
Pale Yellow Solid / Off-White

Solid
[1][7]

Melting Point 186-188°C [7]

Boiling Point (Predicted) 468.0 ± 55.0 °C [7][8]

Density (Predicted) 1.31 g/cm³ [7][8]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[7][8]

Purity (Assay) ≥97.5% (HPLC) [4]

Storage Temperature
Room Temperature, Sealed in

dry / 2-8°C
[8]

Experimental Protocols
Synthesis of 10-Methoxycarbamazepine
The synthesis of 10-Methoxycarbamazepine is commonly achieved through the

carboxamidation of 10-methoxyiminostilbene (10-methoxy-5H-dibenz[b,f]azepine).[9][10] A

prevalent method involves the in situ generation of cyanic acid (HOCN) from an alkali metal

cyanate and a mild acidic reagent.[9][11]

Materials:

10-methoxyiminostilbene

Sodium cyanate (NaOCN)
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Mild aromatic acid (e.g., benzoic acid, p-chlorobenzoic acid)[9]

Aromatic hydrocarbon solvent (e.g., Toluene)[9][10]

5% Sodium carbonate solution

2N Hydrochloric acid

Procedure:

A mixture of 10-methoxyiminostilbene, the aromatic acid (e.g., p-chlorobenzoic acid), and

sodium cyanate is prepared in a suitable solvent such as toluene.[9]

The reaction mixture is heated to reflux and maintained for several hours (e.g., 12 hours),

with reaction progress monitored by HPLC or TLC.[9]

Upon completion, the mixture is cooled to room temperature and filtered to remove solid by-

products.[9]

The resulting clear toluene filtrate is washed sequentially with a 5% sodium carbonate

solution and then with water to remove unreacted acid and other aqueous-soluble impurities.

[9]

The organic layer containing the 10-Methoxycarbamazepine product is then separated. The

product can be isolated by evaporation of the solvent or carried forward for subsequent

hydrolysis to Oxcarbazepine.[9] For hydrolysis, the toluene layer is added to 2N hydrochloric

acid and heated (e.g., 75-80°C).[9]

Purity Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the

purity of the synthesized 10-Methoxycarbamazepine.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A suitable reversed-phase column (e.g., C18).
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Mobile Phase: A mixture of organic solvent (e.g., acetonitrile) and water or a buffer solution.

Sample Preparation: A standard solution of the synthesized 10-Methoxycarbamazepine is

prepared in a suitable solvent.

Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.

Purity is determined by comparing the peak area of 10-Methoxycarbamazepine to the total

peak area of all components. A purity level of ≥97.5% is typically considered high quality.[4]

Visualized Workflows and Relationships
Diagrams can effectively illustrate complex processes and relationships, providing a clear

visual summary for researchers.
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Caption: Synthesis workflow for 10-Methoxycarbamazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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